Cas no 377-71-9 (diethyl tetrafluorosuccinate)

• Product Name: diethyl tetrafluorosuccinate
• CAS No: 377-71-9
• Molecular Formula: C₈H₁₀O₄F₄
• Molecular Weight: 246.1562
• CID: 82237
• PubChem ID: 67834

diethyl tetrafluorosuccinate Properties

Names and Identifiers

• diethyl tetrafluorosuccinate
• Tetrafluorosuccinic acid diethyl ester
• diethyl 2,2,3,3-tetrafluorobutanedioate
• DTXSID3059929
• Q4S6RK77S9
• Diethyl 2,2,3,3-tetrafluorosuccinate
• 1,4-diethyl 2,2,3,3-tetrafluorobutanedioate
• AMY14690
• FT-0624862
• FD2065
• Butanedioic acid, 2,2,3,3-tetrafluoro-, 1,4-diethyl ester
• Diethyl 2,2,3,3-tetrafluorosuccinate #
• Butanedioic acid, tetrafluoro-, diethyl ester
• EINECS 206-821-2
• C8H10F4O4
• Diethyl perfluorosuccinate
• Ethyl perfluorosuccinate
• AKOS007930473
• NS00030293
• MFCD00015155
• 377-71-9
• CS-0132461
• AS-48925
• SCHEMBL4392350
• Succinic acid, tetrafluoro-, diethyl ester
• DB-049192

• MDL： MFCD00015155
• InChIKey： BLZSSBPZHBFNBN-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10F4O4/c1-3-15-5(13)7(9,10)8(11,12)6(14)16-4-2/h3-4H2,1-2H3
• SMILES： CCOC(=O)C(C(C(=O)OCC)(F)F)(F)F
• BRN： 1798175

Computed Properties

• Exact Mass: 246.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 246.052
• Heavy Atom Count: 16
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• LogP: 1.38320
• PSA: 52.60000
• Refractive Index: 1.368
• Boiling Point: 78°C 5mm
• Flash Point: 78°C/5mm
• Color/Form: Not available
• Solubility: Not available
• Density: 1,273 g/cm3

diethyl tetrafluorosuccinate Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38
• TSCA：Yes
• HazardClass：IRRITANT

diethyl tetrafluorosuccinate Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%